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Compound of Interest

Compound Name: 2-Methyl-1-heptene

Cat. No.: B091929

This guide provides immediate and essential safety protocols and logistical information for the
handling and disposal of 2-Methyl-1-heptene. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of key quantitative data for 2-Methyl-1-heptene is presented below for easy
reference.

Property Value

CAS Number 15870-10-7[1][2]

Molecular Formula CsH16[3]

Molecular Weight 112.21 g/mol [1][3]

Appearance Colorless to Almost colorless clear liquid
Boiling Point 117-120 °C[1][4]

Density 0.713 g/mL at 25 °C[1][4]

Vapor Pressure 38 mmHg (37.7 °C)[1][4]

Flash Point 10 °C (50.0 °F) - closed cup[1][4]
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Hazard Identification and GHS Classification

2-Methyl-1-heptene is classified as a hazardous substance. The following table summarizes
its GHS classifications.

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor[3][5][6]

H304: May be fatal if
Aspiration Hazard 1 swallowed and enters
airways[3][5][6]

Signal Word: Danger[1][5]

Personal Protective Equipment (PPE) Selection

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense in
ensuring your safety when handling 2-Methyl-1-heptene.

PPE Selection Workflow
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PPE Selection Workflow for 2-Methyl-1-heptene
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Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Methyl-1-heptene.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

1. Engineering Controls and Preparation

e Ventilation: Always handle 2-Methyl-1-heptene in a well-ventilated area. A certified chemical
fume hood is recommended.[5][7]
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
Use non-sparking tools and explosion-proof equipment.[5][8]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[5]

Emergency Equipment: Ensure an emergency eye wash station and safety shower are
readily accessible.[8]

. Chemical Handling

Avoid Contact: Prevent contact with skin and eyes.[5]
Avoid Inhalation: Avoid breathing vapors, mist, or gas.[5]

Personal Protective Equipment (PPE): Wear the appropriate PPE as determined by your risk
assessment (see PPE Selection Workflow). This includes, at a minimum, safety goggles with
side shields, chemical-impermeable gloves, and a lab coat.[5][9]

Dispensing: When transferring the liquid, use only non-sparking tools and ensure proper
ventilation.[5]

. Storage

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]
Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[8]

Security: Store in a locked-up area.[5]

Emergency Procedures

Spill Response

Evacuate: Evacuate personnel from the immediate area.[5]

Ventilate: Ensure adequate ventilation of the spill area.
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o Containment: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent
the chemical from entering them.[5]

e Clean-up: Use spark-proof tools and explosion-proof equipment. Absorb the spill with inert
material (e.g., dry sand or earth) and place it in a suitable, closed container for disposal.[5][8]

First Aid Measures

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse the affected
areas with water or shower.[5] If skin irritation occurs, get medical advice/attention.[8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[8]

« |If Swallowed: Do NOT induce vomiting. Get emergency medical help immediately.[5]

Disposal Plan

Waste Disposal

o Classification: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[3]

e Procedure: Dispose of contents and container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations.[5] Do not let the product enter
drains.[7] Contaminated packaging should be disposed of in the same manner as the
product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Methyl-1-heptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091929#personal-protective-equipment-for-handling-
2-methyl-1-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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